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Compound of Interest

Compound Name: SMT-738

Cat. No.: B12385066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SMT-738 is a novel, first-in-class small-molecule inhibitor of the bacterial lipoprotein transport

complex (LolCDE).[1][2][3] This compound demonstrates potent and selective antimicrobial

activity against Gram-negative bacteria, particularly targeting multidrug-resistant (MDR)

Enterobacterales, including carbapenem-resistant strains (CRE).[1][2] SMT-738's unique

mechanism of action, which disrupts the essential process of lipoprotein transport to the outer

membrane, makes it a promising candidate for treating serious infections caused by these

challenging pathogens. These application notes provide a detailed protocol for determining the

in vitro susceptibility of bacterial isolates to SMT-738 using the broth microdilution method, in

accordance with the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Mechanism of Action: Targeting the LolCDE
Complex
SMT-738 exerts its bactericidal activity by inhibiting the LolCDE complex, an essential ABC

transporter in Gram-negative bacteria responsible for trafficking lipoproteins from the inner

membrane to the outer membrane. By disrupting this pathway, SMT-738 compromises the

integrity of the bacterial outer membrane, leading to cell death. The novelty of this target means

there is no pre-existing cross-resistance with other antibiotic classes.
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Caption: Mechanism of action of SMT-738.

Quantitative Data Summary
The following table summarizes the minimum inhibitory concentration (MIC) data for SMT-738
against key Enterobacterales species.

Organism
Number of
Isolates

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli 100 0.25–1 0.5 1

Klebsiella

pneumoniae
100 0.5–1 1 2

This data is compiled from published studies.
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Experimental Protocol: Broth Microdilution
Susceptibility Testing
This protocol is based on the CLSI guidelines outlined in documents M07 ("Methods for Dilution

Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically") and M100 ("Performance

Standards for Antimicrobial Susceptibility Testing").

Materials
SMT-738 analytical powder

Dimethyl sulfoxide (DMSO) for stock solution preparation

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial isolates for testing

Quality control (QC) strains:

Escherichia coli ATCC 25922

Klebsiella pneumoniae ATCC 700603

Sterile saline or equivalent for inoculum preparation

0.5 McFarland turbidity standard

Spectrophotometer

Incubator (35°C ± 2°C)

Micropipettes and sterile tips

Methods
1. Preparation of SMT-738 Stock Solution:
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Prepare a stock solution of SMT-738 by dissolving the analytical powder in DMSO to a

concentration of 1280 µg/mL.

Further dilutions should be made in CAMHB to achieve the desired final concentrations for

the assay.

2. Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Transfer the colonies to a tube of sterile saline.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This can

be done visually or using a spectrophotometer. This suspension will contain approximately 1-

2 x 10⁸ CFU/mL.

Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately

5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Preparation of Microtiter Plates:

Perform serial two-fold dilutions of SMT-738 in CAMHB in the 96-well microtiter plate to

achieve a range of concentrations (e.g., 0.06 to 64 µg/mL).

The final volume in each well should be 100 µL after the addition of the bacterial inoculum.

Include a growth control well (no SMT-738) and a sterility control well (no bacteria).

4. Inoculation and Incubation:

Inoculate each well (except the sterility control) with 10 µL of the standardized bacterial

suspension.

Seal the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

5. Determination of MIC:
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Following incubation, visually inspect the microtiter plates for bacterial growth.

The MIC is defined as the lowest concentration of SMT-738 that completely inhibits visible

growth of the organism.

6. Quality Control:

Concurrently test the QC strains (E. coli ATCC 25922 and K. pneumoniae ATCC 700603).

The MIC values for the QC strains should fall within the established acceptable ranges. As

SMT-738 is a novel agent, these ranges may need to be established in-house based on

CLSI document M23 guidelines or obtained from the compound supplier.
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Caption: Experimental workflow for SMT-738 MIC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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